Tert-Butyl Hexahydro-1H-3A,7-Epoxypyrrolo[3,4-C]Azepine-5(4H)-Carboxylate
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Overview
Description
“Tert-Butyl Hexahydro-1H-3A,7-Epoxypyrrolo[3,4-C]Azepine-5(4H)-Carboxylate” is an organic compound. The “tert-butyl” part refers to a butyl group (a four-carbon alkyl radical) in which the primary carbon atom is bonded to three other carbon atoms . The “hexahydro” part suggests the presence of a six-membered ring in the molecule. The “epoxypyrrolo[3,4-c]azepine” part indicates the presence of an azepine (a seven-membered ring containing one nitrogen atom) and an epoxide (a three-membered ring containing one oxygen atom). The “carboxylate” part refers to a carboxylic acid ester group .
Molecular Structure Analysis
The molecular structure of this compound would be expected to contain a seven-membered azepine ring and a three-membered epoxide ring, as well as a four-carbon tert-butyl group and a carboxylate group . The exact arrangement of these groups within the molecule would depend on the specific synthesis pathway used.Physical and Chemical Properties Analysis
The physical and chemical properties of a compound depend on its specific structure. Some general predictions can be made based on the groups present in this compound. For example, the presence of the tert-butyl group might make the compound more hydrophobic, while the carboxylate group could potentially allow for some degree of solubility in water .Scientific Research Applications
Synthetic Organic Chemistry Applications
"Tert-Butyl phenylazocarboxylates," which share structural motifs with the specified compound, are highlighted for their versatility as building blocks in synthetic organic chemistry. They enable nucleophilic substitutions and radical reactions, including oxygenation, halogenation, and arylation, under mild conditions (Jasch, Höfling, & Heinrich, 2012).
Nucleophilic Substitutions and Radical Reactions
Studies illustrate the compound's utility in nucleophilic substitutions and radical reactions. For instance, "Demethoxycarbonylation" reactions involving similar compounds demonstrate the formation of azepines through nucleophilic substitutions, revealing its potential in creating diverse chemical structures (Satake et al., 1994; Satake et al., 1991).
Development of Novel Molecular Scaffolds
Research into the synthesis and characterization of azepines and their analogs underscores the compound's role in the development of novel molecular scaffolds. These scaffolds are crucial for the synthesis of glutamic acid analogs and other bioactive molecules, highlighting its significance in medicinal chemistry and drug development (Hart & Rapoport, 1999; Weitz et al., 1997).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl 11-oxa-3,9-diazatricyclo[5.3.1.01,5]undecane-9-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N2O3/c1-12(2,3)18-11(16)15-6-10-4-9-5-14-7-13(9,8-15)17-10/h9-10,14H,4-8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKEWRXWYSXKVEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2CC3CNCC3(C1)O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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